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Personal protective equipment for handling
trans-4-Hydroxy-D-proline
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Compound of Interest

Compound Name: trans-4-Hydroxy-D-proline

Cat. No.: B554619

Essential Safety and Handling Guide for trans-4-
Hydroxy-D-proline

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides immediate safety, operational, and
disposal information for trans-4-Hydroxy-D-proline, a non-essential amino acid commonly
used in biochemical research.[1]

Personal Protective Equipment (PPE)

When handling trans-4-Hydroxy-D-proline, it is crucial to use appropriate personal protective
equipment to prevent exposure. The following table summarizes the recommended PPE based

on safety data sheets.
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PPE Category

Recommendation

Citations

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[21(31[4]

Skin Protection

Wear appropriate protective
gloves and clothing to prevent
skin exposure. Handle with
gloves that have been
inspected prior to use. The
selected protective gloves
have to satisfy the
specifications of EU Directive
89/686/EEC and the standard
EN 374 derived from it.

[213][41[5]

Respiratory Protection

Under normal use conditions
where dust formation is
avoided, no protective
equipment is typically needed.
If dust is generated, a particle
filter respirator (such as a dust
mask type N95) is

recommended.

[1](2]6]1[7]

Operational and Disposal Plans

Handling and Storage:

e Handle in accordance with good industrial hygiene and safety practice.[2][3][8][9]

e Avoid contact with skin, eyes, or clothing.[2][3]
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Avoid ingestion and inhalation of dust.[2][3]

Keep containers securely sealed when not in use.[1]

Store in a dry, cool, and well-ventilated place.[5][10] Protect from light.[2]

Avoid contact with strong oxidizing agents.[1][2][3][4]
Disposal:

» Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[5][8][11]

e Waste material should not be mixed with other waste and should be left in its original
container.[8]

o For spills, sweep up the material, avoiding dust generation, and place it in a suitable, labeled
container for disposal.[1][9]

Quantitative Safety Data

trans-4-Hydroxy-D-proline is not generally classified as a hazardous substance.[1] However,
it is treated as a "nuisance dust" or "particulates not otherwise regulated” in some occupational
health contexts. The following exposure limits have been established:

e Exposure Limit o
Jurisdiction Value Citation

Type

. Air Contaminant
US - Hawaii o 10 mg/m3 [1]
Limits (Total dust)

Air Contaminant
US - Hawaii Limits (Respirable 5 mg/m3 [1]

fraction)

Permissible Exposure
US - Oregon Limits (Z-3) (Inert or 15 mg/m3 [1]

Nuisance Dust)
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Chemical Spill Response Workflow

In the event of a spill, a clear and logical procedure is essential to ensure safety and minimize
environmental contamination. The following diagram outlines the step-by-step process for
handling a spill of trans-4-Hydroxy-D-proline.

Minor Spill Response

Collect Material Place in Labeled Comamer\ N 8
(Sweep or vacuum up) (Clean, dry, sealable) J + Final Disposal
g
P - Dispose of Waste Decontaminate Area
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\

Major Evacuate Personnel Control Personal Contact
lear Alert Emergency Responders (Use proteciive equipment

Clean Up Spill
(Use dry clean up procedures,
avoid generating dust)

Don Appropriate PPE
(Gloves, Safety Glasses)

Assess Spill Size
(Minor vs. Major)

and dust respirator)

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of trans-4-Hydroxy-D-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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